Cas no 846023-26-5 (1-Ethoxy-2-iodo-4-nitrobenzene)

• Product Name: 1-Ethoxy-2-iodo-4-nitrobenzene
• CAS No: 846023-26-5
• MF: C₈H₈INO₃
• MW: 293.058494567871
• CID: 2805483
• PubChem ID: 57419508
• Update Time: 2025-04-21

1-Ethoxy-2-iodo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 846023-26-5
• BZKMOSFWSDZMIZ-UHFFFAOYSA-N
• 1-Ethoxy-2-iodo-4nitrobenzene
• SCHEMBL4962536
• DTXSID30726286
• 1-Ethoxy-2-iodo-4-nitrobenzene

• Inchi： 1S/C8H8INO3/c1-2-13-8-4-3-6(10(11)12)5-7(8)9/h3-5H,2H2,1H3
• InChI Key： BZKMOSFWSDZMIZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.95489g/mol
• Monoisotopic Mass: 292.95489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers